Cas no 1804423-26-4 (4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde)

4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde is a versatile heterocyclic intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a reactive chloromethyl group, a cyano substituent, and a difluoromethyl moiety, enabling diverse functionalization pathways. The aldehyde group at the 3-position offers additional reactivity for condensation or nucleophilic addition reactions. This compound is particularly valuable in the development of fluorinated pyridine derivatives, which are increasingly important in drug discovery due to their enhanced metabolic stability and bioavailability. Its well-defined reactivity profile makes it a preferred choice for constructing complex molecular architectures in medicinal chemistry and crop protection applications.

4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde structure

1804423-26-4 structure

Product Name:4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde

CAS No:1804423-26-4

MF:C₉H₅ClF₂N₂O

MW:230.598607778549

CID:4878775

Update Time:2025-05-20

4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde
- Inchi： 1S/C9H5ClF2N2O/c10-1-5-6(9(11)12)3-14-8(2-13)7(5)4-15/h3-4,9H,1H2
- InChI Key： YTGZARGCTMHKKT-UHFFFAOYSA-N
- SMILES： ClCC1C(C=O)=C(C#N)N=CC=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 279
XLogP3: 1.4
Topological Polar Surface Area: 53.8

4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029039087-250mg	4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde	1804423-26-4	95%	250mg	$1,019.20	2022-04-02
Alichem	A029039087-500mg	4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde	1804423-26-4	95%	500mg	$1,718.70	2022-04-02
Alichem	A029039087-1g	4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde	1804423-26-4	95%	1g	$2,923.95	2022-04-02

4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde Related Literature

1. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
2. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
3. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
4. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
5. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327

Additional information on 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde

Introduction to 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804423-26-4)

The compound 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde, identified by the CAS registry number CAS No. 1804423-26-4, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde consists of a pyridine ring substituted with multiple functional groups: a chloromethyl group at position 4, a cyano group at position 2, a difluoromethyl group at position 5, and an aldehyde group at position 3. These substituents contribute to the compound's reactivity, stability, and potential for further chemical modifications. The presence of electron-withdrawing groups like cyano and aldehyde enhances the electrophilic character of the pyridine ring, making it a valuable substrate for various electrophilic substitutions.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. For instance, researchers have explored the potential of pyridine-based compounds as inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. The unique combination of functional groups in CAS No. 1804423-26-4 makes it an ideal candidate for designing bioactive molecules with tailored pharmacological properties.

In terms of synthesis, the preparation of 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and reductions. The synthesis pathway typically starts with a suitable pyridine derivative as the precursor, followed by sequential introduction of the substituents through carefully designed reaction conditions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the yield and purity of this compound.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques. For example, its melting point, solubility, and spectroscopic data (UV-vis, IR, NMR) have been reported in recent literature. These studies provide valuable insights into its stability under different environmental conditions and its reactivity towards various chemical reagents.

Beyond its role in drug discovery, this compound has shown promise in agrochemical applications. Researchers have investigated its potential as a herbicide or fungicide due to its ability to inhibit specific enzymes involved in plant growth or fungal metabolism. Field trials have demonstrated its efficacy under controlled conditions, although further studies are required to assess its environmental impact and safety profile.

In conclusion, CAS No. 1804423-26-4, or 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde, represents a cutting-edge compound with significant potential across multiple industries. Its versatile structure and unique properties make it a focal point for ongoing research aimed at harnessing its full potential while ensuring its safe and responsible use.